2-Acetyl-1,2,3,4-tetrahydro-beta-carboline

• Molecular Formula: C13H14N2O
• Molecular Weight: 214.26 g/mol
• IUPAC Name: 1-(1,3,4,9-tetrahydropyrido[3,4-b]indol-2-yl)ethanone
• InChI: InChI=1S/C13H14N2O/c1-9(16)15-7-6-11-10-4-2-3-5-12(10)14-13(11)8-15/h2-5,14H,6-8H2,1H3
• InChI Key: OICIUFXGPRSWNZ-UHFFFAOYSA-N
• SMILES: CC(=O)N1CCC2=C(C1)NC3=CC=CC=C23

Description

2-Acetyl-1,2,3,4-tetrahydro-beta-carboline is a natural product found in Fusarium incarnatum with data available.

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Synthesis routes and methods II

Procedure details

2-acetyl-1,2,3,4-tetrahydro-β-carboline was prepared as follows: 1 g of 1,2,3,4-tetrahydro-β-carboline (Sigma) was dissolved in a minimum of ethyl acetate, and pyridine 3 mL) was added along with acetic anhydride (1.5 mL). After 30 minutes, the mixture was dried and the resulting 2-acetyl-1,2,3,4-tetrahydro-β-carboline was recrystallized from acetone.